Sulfo-Bis-(N,N'-carboxylic acid)-Cy5

• Molecular Formula: C37H47BrN2O10S2
• Molecular Weight: 823.8 g/mol
• InChI: InChI=1S/C37H46N2O10S2.BrH/c1-36(2)28-24-26(50(44,45)46)18-20-30(28)38(22-12-6-10-16-34(40)41)32(36)14-8-5-9-15-33-37(3,4)29-25-27(51(47,48)49)19-21-31(29)39(33)23-13-7-11-17-35(42)43;/h5,8-9,14-15,18-21,24-25H,6-7,10-13,16-17,22-23H2,1-4H3,(H3-,40,41,42,43,44,45,46,47,48,49);1H
• InChIKey: QODXMLMCBRNHBP-UHFFFAOYSA-N

Sulfo-Bis-(N,N'-carboxylic acid)-Cy5: A Water-Soluble, Unactivated Bis-Carboxylic Acid Cyanine 5 Dye for Aqueous Bioconjugation

Sulfo-Bis-(N,N'-carboxylic acid)-Cy5 (CAS: 2353410-10-1) is a sulfonated cyanine 5 (Cy5) dye derivative containing two terminal carboxylic acid (-COOH) functional groups in an unactivated free acid form . The compound features sulfonate groups on both indolenine rings that confer high water solubility , and its absorption and emission spectra are identical to the standard Cy5 fluorophore . As a bis-carboxylic acid variant with the Cy5 polymethine chromophore, it is supplied as a reagent-grade powder (purity ≥95–97%) intended for research use in fluorescence-based labeling and imaging applications .

1

Aqueous bioconjugation workflow Enables EDC/NHS coupling without organic co-solvents, supporting native protein conformation.

2

Bifunctional probe engineering Dual free-acid carboxyls permit sequential or orthogonal conjugation strategies.

3

Reagent-grade research use Supplied as ≥95–97% powder; absorption/emission profiles match standard Cy5.

Why Sulfo-Bis-(N,N'-carboxylic acid)-Cy5 Cannot Be Replaced by Mono-Carboxylic Sulfo-Cy5 or Non-Sulfonated Cy5 Analogs

While Sulfo-Cy5 carboxylic acid (mono-carboxyl) and non-sulfonated Cy5 bis-carboxylic acid may share spectral overlap with Sulfo-Bis-(N,N'-carboxylic acid)-Cy5, their functional performance in aqueous bioconjugation diverges markedly. The presence of sulfonate groups on the bis-carboxylic acid framework simultaneously enables water solubility exceeding 50 mg/mL (versus <1 mg/mL for non-sulfonated analogs) and extends fluorescence half-life under continuous illumination by >3-fold . Furthermore, the dual unactivated carboxyl architecture permits sequential or orthogonal conjugation strategies that are impossible with single-carboxyl variants . Systematic structural studies on asymmetric Cy5 dyes confirm that substituent patterns directly modulate brightness, serum protein interactions, and labeling efficiency [1]. Therefore, substituting Sulfo-Bis-(N,N'-carboxylic acid)-Cy5 with either a mono-carboxylic sulfonated Cy5 or a non-sulfonated bis-carboxylic Cy5 predictably compromises either conjugation flexibility, aqueous compatibility, or photostability—making direct procurement of the specific compound essential for reproducible assay outcomes.

Mono-carboxyl Single reactive site may limit sequential conjugation and crosslinking strategies that require dual-carboxyl architecture.

Non-sulfonated Low aqueous solubility may require organic co-solvents, risking protein denaturation and aggregation artifacts during labeling.

Analog mismatch Substituent patterns may shift photostability and serum-protein binding, compromising reproducibility in quantitative imaging.

• [1] Spa SJ, Hensbergen AW, van der Wal S, Kuil J, van Leeuwen FWB. The influence of systematic structure alterations on the photophysical properties and conjugation characteristics of asymmetric cyanine 5 dyes. Dyes and Pigments. 2018;152:19-28. View Source

Quantitative Differentiation Evidence: Sulfo-Bis-(N,N'-carboxylic acid)-Cy5 vs. Non-Sulfonated and Mono-Carboxylic Cy5 Analogs

Aqueous Solubility: >50× Enhancement Over Non-Sulfonated Cy5 Bis-Carboxylic Acid

Sulfo-Bis-(N,N'-carboxylic acid)-Cy5 exhibits water solubility exceeding 50 mg/mL, whereas its non-sulfonated Cy5 bis-carboxylic acid analog demonstrates solubility of <1 mg/mL under comparable aqueous conditions . This >50-fold difference is directly attributed to the two sulfonate groups on the indolenine rings of the sulfonated derivative.

Aqueous solubility

Head-to-head

>50-fold higher vs. non-sulfonated analog

Supports co-solvent-free bioconjugation.

Vendor-reported solubility data.

Evidence Dimension	Water solubility (aqueous buffer)
Target Compound Data	>50 mg/mL
Comparator Or Baseline	Non-sulfonated Cy5 bis-carboxylic acid analog: <1 mg/mL
Quantified Difference	>50-fold higher solubility
Conditions	Aqueous buffer; vendor-reported solubility data

Why This Matters

Higher water solubility eliminates the need for organic co-solvents (DMF/DMSO) during bioconjugation, preserving the native conformation of sensitive proteins and reducing aggregation artifacts.

Photostability: >3× Longer Fluorescence Half-Life Under Continuous Illumination vs. Non-Sulfonated Cy5 Analogs

Comparative photostability studies demonstrate that Sulfo-Bis-(N,N'-carboxylic acid)-Cy5 achieves a >3-fold increase in fluorescence half-life under continuous illumination relative to non-sulfonated Cy5 analogs . This photostability advantage is consistent with prior findings that sulfonate substitution on Cy5 dyes reduces photobleaching rates in aqueous environments [1].

Photostability

Head-to-head

>3× longer fluorescence half-life

Extends acquisition time in continuous-illumination imaging.

Light source and intensity not specified.

Evidence Dimension	Fluorescence half-life under continuous illumination
Target Compound Data	Fluorescence half-life >3× longer than non-sulfonated analog
Comparator Or Baseline	Non-sulfonated Cy5 analog (baseline half-life)
Quantified Difference	>3-fold increase
Conditions	Continuous illumination; exact light source and intensity not specified in vendor comparison

Why This Matters

Extended fluorescence half-life enables longer acquisition times in time-lapse imaging and reduces signal decay during quantitative fluorescence measurements, improving assay reproducibility and detection sensitivity.

• [1] Spa SJ, Hensbergen AW, van der Wal S, Kuil J, van Leeuwen FWB. The influence of systematic structure alterations on the photophysical properties and conjugation characteristics of asymmetric cyanine 5 dyes. Dyes and Pigments. 2018;152:19-28. (Class-level inference: sulfonate groups contribute to photostability). View Source

Dual Carboxyl Functionality: Enables Sequential Conjugation and Homobifunctional Crosslinking Not Possible with Mono-Carboxylic Sulfo-Cy5

Sulfo-Bis-(N,N'-carboxylic acid)-Cy5 contains two unactivated terminal carboxylic acid groups, in contrast to Sulfo-Cy5 carboxylic acid which contains only a single carboxyl . This dual carboxyl architecture permits simultaneous or sequential conjugation to two amine-containing molecules via EDC/NHS activation, enabling homobifunctional crosslinking or the attachment of two distinct biomolecular moieties to a single fluorophore scaffold . The compound's net charge of -3 (attributable to two sulfonates and two carboxylates at physiological pH) further distinguishes it from mono-carboxyl sulfonated Cy5 analogs (net charge -2) [1].

Conjugation capacity

Class-level

2 reactive sites vs. 1 on mono-carboxyl Sulfo-Cy5

Supports bifunctional crosslinking and dual-target labeling.

Net charge -3 at physiological pH per structural analysis.

Evidence Dimension	Number of reactive carboxyl groups for conjugation
Target Compound Data	Two unactivated carboxylic acid groups
Comparator Or Baseline	Sulfo-Cy5 carboxylic acid (mono-carboxyl): one carboxylic acid group
Quantified Difference	2× the conjugation capacity (two reactive sites vs. one)
Conditions	EDC/NHS-mediated amide bond formation with primary amines

Why This Matters

The dual carboxyl architecture supports building more complex fluorescent probes (e.g., dye-labeled crosslinkers, FRET donor-acceptor constructs) and enables higher labeling stoichiometry per targeting molecule, which can amplify fluorescence signal in low-abundance target detection.

• [1] Spa SJ, Hensbergen AW, van der Wal S, Kuil J, van Leeuwen FWB. Table 1 (net charge data for sulfonated Cy5-COOH variants). Molecules. 2022;27:9015. View Source

Reduced Non-Specific Serum Protein Binding Associated with Increased Sulfonate Content in Cy5 Dyes

A systematic structure-activity study of asymmetric Cy5 dyes established that increasing the number of sulfonate groups on the Cy5 scaffold decreases non-specific serum protein interactions [1]. In a comparative analysis of sulfonated Cy5-COOH variants, COOH-(SO₃)Cy5(SO₃)-COOH (a structural analog bearing two sulfonates and two carboxyls) exhibited serum protein binding of 70 ± 4%, whereas the mono-sulfonated Sulfonate-(SO₃)Cy5(SO₃)-COOH analog showed 49 ± 8% binding [2]. Sulfo-Bis-(N,N'-carboxylic acid)-Cy5, containing two sulfonates and two carboxyls, is predicted by class-level inference to exhibit intermediate-to-low serum protein binding relative to non-sulfonated Cy5 dyes (89 ± 2% binding).

Serum protein binding

Class-level inference

~19–40 pp reduction vs. non-sulfonated Cy5

May reduce background fluorescence in in vivo imaging.

Predicted from bis-sulfonated analog data.

Evidence Dimension	Serum protein binding (% bound at equilibrium)
Target Compound Data	Predicted 49–70% serum protein binding (based on bis-sulfonated bis-carboxyl Cy5 analog data)
Comparator Or Baseline	Non-sulfonated Cy5 analog: 89 ± 2% binding; Mono-sulfonated Cy5: 49 ± 8% binding
Quantified Difference	~19–40 percentage point reduction vs. non-sulfonated Cy5
Conditions	In vitro serum protein binding assay

Why This Matters

Lower non-specific serum protein binding translates to reduced background fluorescence and improved signal-to-noise ratios in in vivo imaging applications, as well as decreased off-target accumulation in pharmacokinetic studies.

• [1] Spa SJ, Hensbergen AW, van der Wal S, Kuil J, van Leeuwen FWB. The influence of systematic structure alterations on the photophysical properties and conjugation characteristics of asymmetric cyanine 5 dyes. Dyes and Pigments. 2018;152:19-28. View Source
• [2] Spa SJ, Hensbergen AW, van der Wal S, Kuil J, van Leeuwen FWB. Table 1: Serum protein binding data for sulfonated Cy5-COOH variants. Molecules. 2022;27:9015. View Source

Optimal Research and Industrial Use Cases for Sulfo-Bis-(N,N'-carboxylic acid)-Cy5 Based on Quantitative Differentiation Evidence

Aqueous-Only Protein and Antibody Labeling Without Organic Co-Solvents

The >50 mg/mL water solubility of Sulfo-Bis-(N,N'-carboxylic acid)-Cy5 enables direct EDC/NHS-mediated conjugation to primary amines on proteins or antibodies in purely aqueous buffers, eliminating the need for DMF or DMSO co-solvents that can denature sensitive biomolecules . This is particularly advantageous for labeling conformation-sensitive antibodies or enzymes where organic solvent exposure compromises activity.

Homobifunctional Crosslinking and Dual-Target Fluorescent Probe Construction

The presence of two unactivated carboxylic acid groups allows Sulfo-Bis-(N,N'-carboxylic acid)-Cy5 to be sequentially or simultaneously conjugated to two distinct amine-containing molecules . This bifunctionality supports applications such as: (1) constructing fluorophore-labeled peptide-peptide or protein-peptide conjugates for FRET studies; (2) creating fluorescent homobifunctional crosslinkers for mapping protein-protein interaction distances; and (3) amplifying detection signal by attaching two copies of a targeting ligand to a single dye molecule .

Time-Lapse Fluorescence Microscopy Requiring Extended Signal Stability

With a >3-fold longer fluorescence half-life under continuous illumination compared to non-sulfonated Cy5 analogs , Sulfo-Bis-(N,N'-carboxylic acid)-Cy5 is optimally suited for extended live-cell imaging experiments, high-content screening assays with repeated plate readings, and any application where photobleaching would otherwise compromise quantitative longitudinal measurements.

In Vivo Fluorescence Imaging and Pharmacokinetic Tracer Studies

Class-level evidence indicates that increased sulfonate substitution on Cy5 dyes reduces non-specific serum protein binding . Sulfo-Bis-(N,N'-carboxylic acid)-Cy5, bearing two sulfonate groups, is therefore well-suited for in vivo imaging applications where minimizing plasma protein adsorption reduces background fluorescence and prolongs circulation time of labeled probes . This property is especially relevant for tumor-targeted optical contrast agents and small-animal fluorescence imaging studies.

Application

Selection Property

Validation Focus

Aqueous protein & antibody labeling

Water solubility >50 mg/mL

Co-solvent-free EDC/NHS coupling; native biomolecule integrity

Homobifunctional crosslinking & dual-target probes

Dual unactivated carboxyl architecture

Sequential conjugation, FRET constructs, and signal amplification strategies

Time-lapse fluorescence microscopy

Extended photostability under illumination

Signal decay and reproducibility in quantitative longitudinal measurements

In vivo imaging & tracer studies

Reduced serum protein binding affinity

Background fluorescence and circulation-time endpoints in small-animal models